N-(2-ethoxyphenyl)-2-[(methylsulfonyl)anilino]acetamide

• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-2-(N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C17H20N2O4S/c1-3-23-16-12-8-7-11-15(16)18-17(20)13-19(24(2,21)22)14-9-5-4-6-10-14/h4-12H,3,13H2,1-2H3,(H,18,20)
• InChI Key: FDSZLKYIJYCURW-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)CN(C2=CC=CC=C2)S(=O)(=O)C

Description

N-(2-ethoxyphenyl)-2-[(methylsulfonyl)anilino]acetamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. EMA401 is a highly selective antagonist of the angiotensin II type 2 receptor (AT2R), which is involved in the modulation of pain signaling pathways.

Mechanism of Action

N-(2-ethoxyphenyl)-2-[(methylsulfonyl)anilino]acetamide is a highly selective antagonist of the AT2R. The AT2R is involved in the modulation of pain signaling pathways, and its activation can lead to the reduction of pain. This compound blocks the activation of the AT2R, which leads to the inhibition of pain signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain in animal models of neuropathic pain, osteoarthritis, and cancer-induced bone pain. In human clinical trials, this compound has been shown to be effective in reducing pain in patients with post-herpetic neuralgia and chemotherapy-induced peripheral neuropathy.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-2-[(methylsulfonyl)anilino]acetamide has several advantages for use in lab experiments. It is a highly selective antagonist of the AT2R, which makes it a useful tool for studying the role of the AT2R in pain signaling pathways. However, one limitation of this compound is that it is not effective in all types of chronic pain.

Future Directions

There are several future directions for the study of N-(2-ethoxyphenyl)-2-[(methylsulfonyl)anilino]acetamide. One direction is to further investigate the role of the AT2R in pain signaling pathways. Another direction is to develop new drugs that target the AT2R and have improved efficacy and safety profiles. Additionally, future studies could investigate the use of this compound in combination with other pain medications to improve pain relief.

Synthesis Methods

N-(2-ethoxyphenyl)-2-[(methylsulfonyl)anilino]acetamide can be synthesized using a multi-step synthetic route. The synthesis involves the reaction of 2-ethoxybenzoic acid with thionyl chloride to form 2-ethoxybenzoyl chloride, which is then reacted with 2-amino-N-methylbenzenesulfonamide to form this compound.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-[(methylsulfonyl)anilino]acetamide has been extensively studied for its potential use in the treatment of chronic pain. In preclinical studies, this compound has been shown to reduce pain in animal models of neuropathic pain, osteoarthritis, and cancer-induced bone pain. This compound has also been shown to be effective in reducing pain in human clinical trials.